Cas no 1181335-70-5 (3-(4-Chlorophenyl)-1H-indazol-5-amine)

3-(4-Chlorophenyl)-1H-indazol-5-amine is a heterocyclic organic compound featuring an indazole core substituted with a 4-chlorophenyl group at the 3-position and an amine group at the 5-position. This structure confers potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. The presence of both aromatic and amine functionalities enhances its reactivity, enabling versatile derivatization. Its well-defined chemical properties and stability under standard conditions make it suitable for research applications in medicinal chemistry and drug discovery. High-purity grades ensure consistent performance in synthetic pathways.
3-(4-Chlorophenyl)-1H-indazol-5-amine structure
1181335-70-5 structure
Product Name:3-(4-Chlorophenyl)-1H-indazol-5-amine
CAS No:1181335-70-5
MF:C13H10ClN3
MW:243.691601276398
MDL:MFCD24873200
CID:1034135
PubChem ID:22567169
Update Time:2025-11-07

3-(4-Chlorophenyl)-1H-indazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Chlorophenyl)-1H-indazol-5-amine
    • 5-amino-3-(4-chlorophenyl)-1H-indazole
    • SCHEMBL4006856
    • BJHMFZLLDMOGMK-UHFFFAOYSA-N
    • DTXSID60626543
    • AKOS016845455
    • J-510674
    • 1181335-70-5
    • DB-303860
    • MDL: MFCD24873200
    • Inchi: 1S/C13H10ClN3/c14-9-3-1-8(2-4-9)13-11-7-10(15)5-6-12(11)16-17-13/h1-7H,15H2,(H,16,17)
    • InChI Key: BJHMFZLLDMOGMK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C2C=C(C=CC=2NN=1)N

Computed Properties

  • Exact Mass: 243.0563250g/mol
  • Monoisotopic Mass: 243.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 54.7Ų

3-(4-Chlorophenyl)-1H-indazol-5-amine Pricemore >>

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Additional information on 3-(4-Chlorophenyl)-1H-indazol-5-amine

Market Research and Analysis Report on 3-(4-Chlorophenyl)-1H-indazol-5-amine (1181335-70-5) in Chemical-Biomedical Fields

The compound 3-(4-Chlorophenyl)-1H-indazol-5-amine, identified by the CAS number 1181335-70-5, has garnered significant attention in the chemical-biomedical industry due to its potential applications in drug development and therapeutic research. This report provides a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the promising pharmacological properties of 3-(4-Chlorophenyl)-1H-indazol-5-amine, particularly in the context of anticancer and anti-inflammatory therapies. The compound has demonstrated potent inhibitory effects on key enzymes and signaling pathways associated with various diseases, making it a valuable candidate for preclinical and clinical studies.

Market demand for this compound is driven by its increasing use in academic research institutions, pharmaceutical companies, and biotechnology firms. The global supplier network for 1181335-70-5 is expanding rapidly, with several vendors offering high-purity samples for research purposes. However, competition among suppliers remains intense, necessitating a focus on quality control and cost-effectiveness.

From a research perspective, the compound has been extensively studied for its ability to modulate cellular processes and interact with biological targets. Preclinical trials have shown favorable safety profiles and bioavailability, further reinforcing its potential as a lead compound in drug discovery pipelines.

In conclusion, 3-(4-Chlorophenyl)-1H-indazol-5-amine (CAS 1181335-70-5) represents a significant advancement in the chemical-biomedical field. Its versatile applications and promising therapeutic outcomes position it as a key player in future drug development efforts. As research continues to unfold, market dynamics will likely shift to accommodate growing demand for this innovative compound.

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